Cas no 36360-43-7 (4,5-dimethylphthalonitrile/4,5-dimethylbenzene-1,2-dicarbonitrile)

4,5-Dimethylphthalonitrile (4,5-dimethylbenzene-1,2-dicarbonitrile) is a high-purity organic compound primarily used as a key intermediate in the synthesis of phthalocyanine dyes and pigments. Its dimethyl substitution enhances solubility and reactivity, making it advantageous for controlled polymerization and coordination chemistry applications. The compound’s rigid aromatic structure ensures thermal and chemical stability, while the nitrile groups facilitate further functionalization. It is particularly valued in materials science for producing advanced pigments with tailored optical and electronic properties. Suitable for research and industrial use, 4,5-dimethylphthalonitrile is characterized by consistent purity and reliability in synthetic processes.
4,5-dimethylphthalonitrile/4,5-dimethylbenzene-1,2-dicarbonitrile structure
36360-43-7 structure
Product Name:4,5-dimethylphthalonitrile/4,5-dimethylbenzene-1,2-dicarbonitrile
CAS No:36360-43-7
MF:C10H8N2
MW:156.183921813965
MDL:MFCD31697675
CID:292480
PubChem ID:12288599
Update Time:2025-05-28

4,5-dimethylphthalonitrile/4,5-dimethylbenzene-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile, 4,5-dimethyl-
    • 4,?5-?dimethyl-1,?2-?Benzenedicarbonitril?e
    • 4,5-dimethylbenzene-1,2-dicarbonitrile
    • 1,2-Dicyano-4,5-dimethylbenzene
    • 4,5-Dimethylphthalonitrile
    • 1,2-Dicyano-4,5-p-Tolylthiobenzene
    • 4,5-Dimethyl-phthalonitrile
    • CS-0451687
    • FT-0741455
    • 36360-43-7
    • AS-76429
    • DTXSID20484727
    • AKOS022635515
    • SCHEMBL8954330
    • SB36843
    • F21314
    • MFCD28964903
    • DA-22083
    • 4,5-dimethylphthalonitrile/4,5-dimethylbenzene-1,2-dicarbonitrile
    • MDL: MFCD31697675
    • Inchi: 1S/C10H8N2/c1-7-3-9(5-11)10(6-12)4-8(7)2/h3-4H,1-2H3
    • InChI Key: NNTKZPQZOSKWDE-UHFFFAOYSA-N
    • SMILES: N#CC1C(C#N)=CC(C)=C(C)C=1

Computed Properties

  • Exact Mass: 156.06884
  • Monoisotopic Mass: 156.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 170-172 ºC (benzene )
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: Almost insoluble (0.055 g/l) (25 º C),
  • PSA: 47.58
  • Vapor Pressure: No data available

4,5-dimethylphthalonitrile/4,5-dimethylbenzene-1,2-dicarbonitrile Pricemore >>

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